Cas no 2228486-25-5 (4-(6-fluoropyridin-3-yl)butan-2-ol)

• Product Name: 4-(6-fluoropyridin-3-yl)butan-2-ol
• CAS No: 2228486-25-5
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6276743
• PubChem ID: 165782104
• Update Time: 2025-05-19

4-(6-fluoropyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(6-fluoropyridin-3-yl)butan-2-ol
• 2228486-25-5
• EN300-1796180

• Inchi： 1S/C9H12FNO/c1-7(12)2-3-8-4-5-9(10)11-6-8/h4-7,12H,2-3H2,1H3
• InChI Key： YVRGLEQPMALRRC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CCC(C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-(6-fluoropyridin-3-yl)butan-2-ol

4-(6-Fluoropyridin-3-yl)butan-2-ol: A Comprehensive Overview

4-(6-fluoropyridin-3-yl)butan-2-ol, also known by its CAS number 2228486-25-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a butanol group, making it a versatile molecule with potential applications in drug discovery and material science.

The molecular structure of 4-(6-fluoropyridin-3-yl)butan-2-ol consists of a pyridine ring substituted with a fluorine atom at the 6-position and a butanol group attached at the 3-position. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions in biological systems. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic profiles of drugs.

One of the key areas of research involving 4-(6-fluoropyridin-3-yl)butan-2-ol is its role in drug design. The compound has been investigated as a potential lead molecule for developing new therapeutic agents, particularly in the treatment of neurological disorders and cancer. Its ability to interact with specific protein targets, such as kinase enzymes, has been extensively studied using computational modeling and experimental techniques.

In addition to its pharmacological applications, 4-(6-fluoropyridin-3-yl)butan-2-ol has also been explored for its potential in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). Recent advancements in synthetic methods have enabled the efficient production of this compound, further enhancing its applicability in these fields.

The synthesis of 4-(6-fluoropyridin-3-yl)butan-2